Cas no 1343814-39-0 (4-Chloro-3-isopropyl-2,6-dimethylquinoline)

• Product Name: 4-Chloro-3-isopropyl-2,6-dimethylquinoline
• CAS No: 1343814-39-0
• MF: C₁₄H₁₆ClN
• MW: 233.736542701721
• CID: 5702349
• PubChem ID: 63408733
• Update Time: 2025-10-28

4-Chloro-3-isopropyl-2,6-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-isopropyl-2,6-dimethyl-quinoline
• Quinoline, 4-chloro-2,6-dimethyl-3-(1-methylethyl)-
• AKOS012715737
• 4-Chloro-3-isopropyl-2,6-dimethylquinoline
• 1343814-39-0
• SB69374

• Inchi： 1S/C14H16ClN/c1-8(2)13-10(4)16-12-6-5-9(3)7-11(12)14(13)15/h5-8H,1-4H3
• InChI Key： NUEKKSIAFITGMM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(Cl)=C(C(C)C)C=1C

Computed Properties

• Exact Mass: 233.0971272g/mol
• Monoisotopic Mass: 233.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 324.1±37.0 °C(Predicted)
• pka: 4.67±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-3-isopropyl-2,6-dimethylquinoline

4-Chloro-3-isopropyl-2,6-dimethylquinoline: A Comprehensive Overview

The compound with CAS No. 1343814-39-0, known as 4-Chloro-3-isopropyl-2,6-dimethylquinoline, is a highly specialized organic compound that belongs to the quinoline family. Quinolines are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The 4-Chloro-3-isopropyl-2,6-dimethylquinoline structure is characterized by a quinoline ring system with specific substituents: a chlorine atom at position 4, an isopropyl group at position 3, and methyl groups at positions 2 and 6. This unique substitution pattern imparts distinct chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 4-Chloro-3-isopropyl-2,6-dimethylquinoline in the field of drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-Chloro-3-isopropyl-2,6-dimethylquinoline has shown promise in materials science. Its aromaticity and substituent effects make it a candidate for use in organic electronics. A 2022 research article in *Advanced Materials* reported that this compound can be incorporated into organic semiconductors to enhance their charge transport properties. This application highlights the versatility of the compound across different scientific domains.

The synthesis of 4-Chloro-3-isopropyl-2,6-dimethylquinoline involves a multi-step process that typically includes Friedländer synthesis or other quinoline-forming reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the construction of the quinoline ring system with high yields.

From an analytical standpoint, 4-Chloro-3-isopropyl-2,6-dimethylquinoline can be characterized using various spectroscopic techniques such as UV-Vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under different conditions. Recent studies have also employed computational chemistry tools to model the electronic properties of this compound, aiding in its application in electronic materials.

In conclusion, 4-Chloro-3-isopropyl-2,6-dimethylquinoline is a versatile compound with significant potential in drug discovery and materials science. Its unique chemical structure and bioactivity make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and improve synthetic methods for this compound, its role in advancing scientific innovation is expected to grow further.